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Compound of Interest

Compound Name: 4-(benzyloxy)aniline

Cat. No. B124853

An In-depth Technical Guide to the Health and Safety of 4-(Benzyloxy)aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data currently
available for 4-(benzyloxy)aniline (CAS No. 6373-46-2) and its hydrochloride salt (CAS No.
51388-20-6). The information is intended to support safe handling, storage, and use of this
compound in a research and development setting.

Chemical and Physical Properties

4-(Benzyloxy)aniline is a solid organic compound.[1] The following tables summarize the key
physical and chemical properties for both the free base and its hydrochloride salt.

Table 1: Physical and Chemical Properties of 4-(Benzyloxy)aniline

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b124853?utm_src=pdf-interest
https://www.benchchem.com/product/b124853?utm_src=pdf-body
https://www.benchchem.com/product/b124853?utm_src=pdf-body
https://www.benchchem.com/product/b124853?utm_src=pdf-body
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/46_C6SFA_E.pdf
https://www.benchchem.com/product/b124853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

CAS Number 6373-46-2 [2]

Molecular Formula C13H13NO [2]

Molecular Weight 199.25 g/mol [2]
White to gray to brown powder

Appearance [3]
or crystal

Melting Point 54-55 °C [3]

Boiling Point 161-164 °C at 0.25 Torr [3]
Soluble in alcohols, chlorinated

N hydrocarbons, and ether

Solubility ) ) [31[4]
solvents; slightly soluble in
water.

pKa 5.17 + 0.10 (Predicted) [3]

Storage Temperature

Room temperature, in a dark,

inert atmosphere.

[3](5]

Table 2: Physical and Chemical Properties of 4-(Benzyloxy)aniline Hydrochloride

Property Value Reference(s)
CAS Number 51388-20-6 [61[7]
Molecular Formula C13H14CINO [7]
Molecular Weight 235.71 g/mol [6][7]
Off-white to beige and faint
Appearance brown to light brown powder or  [7]
crystals.
Melting Point 228 °C (decomposition) [61[7]

Storage Conditions

Store desiccated at -20°C or at

room temperature.

[8][°]
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Hazard Identification and GHS Classification

4-(Benzyloxy)aniline is classified as a hazardous substance. The GHS classification is
summarized in the table below.

Table 3: GHS Hazard Classification for 4-(Benzyloxy)aniline

Hazard Class Category Hazard Statement Reference(s)

H302: Harmful if

Acute Toxicity, Oral 4 [10]
swallowed

Skin H315: Causes skin

: o 2 N [2][10]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

- 2A N [2][10]

Damage/Eye Irritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single 3 ) o [2]
respiratory irritation
Exposure)

The hydrochloride salt is also classified as harmful if swallowed, causes skin irritation, and
causes serious eye irritation.[2][5][10]

Hazard Pictograms:

lesalt text

Signal Word: Warning[2][10]

Toxicological Data

Quantitative toxicological data for 4-(benzyloxy)aniline is limited in publicly available literature.

Table 4: Acute Toxicity Data
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Compound Reference(s

Route Species Endpoint Value
Form )
>300 - <2000 )
Oral Rat LD50 Hydrochloride  [4][5][11]
mg/kg
Data Not Data Not
Dermal LD50 Free Base
Avalilable Available
Data Not Data Not
Inhalation ] LC50 ] Free Base
Available Available

Due to the lack of specific data for 4-(benzyloxy)aniline, data for the parent compound,
aniline, is provided for context.

Table 5: Acute Toxicity Data for Aniline (CAS No. 62-53-3)

Route Species Endpoint Value Reference(s)
Oral Rat LD50 250 mg/kg [12]
Dermal Rabbit LD50 820 mg/kg [12]

Experimental Protocols

Detailed experimental protocols for toxicological studies on 4-(benzyloxy)aniline are not
readily available. The following are generalized methodologies based on OECD guidelines for
key toxicological endpoints.

4.1. Acute Oral Toxicity (Based on OECD Guideline 423)

 Principle: A stepwise procedure with the use of a limited number of animals at each step. The
method uses the mortality of animals to determine the acute oral toxicity.

o Test Animals: Typically, young adult rats of a single sex (usually females) are used.

e Procedure: A single dose of the substance is administered by gavage. Animals are observed
for mortality and clinical signs of toxicity for at least 14 days.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.carlroth.com/medias/SDB-5480-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDgwMDF8YXBwbGljYXRpb24vcGRmfGFERTRMMmc1TVM4NU1qQTJOekkyTkRreU1Ua3dMMU5FUWw4MU5EZ3dYMFJGWDBWT0xuQmtaZ3xjZTNhNzYyN2IzN2FiN2MyM2NhNGI3MTc3ZWEwNzI2YmMwODYwNjY1YjY2ODFkNjU1MzZjODQzMDc0MjA4ZTky
https://www.carlroth.com/medias/SDB-5480-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY4NDN8YXBwbGljYXRpb24vcGRmfGFERXlMMmcyTmk4NU1UZ3hNekF3TkRVM05UQXlMMU5FUWw4MU5EZ3dYMEZWWDBWT0xuQmtaZ3xlNzg0OWZkYzczMGIwM2ViZjBjNTA0ZDRkNDJlNjJmODQyNjYwZDg1NGUzMjY0MTY4ZjA4Y2Q4MTA4MzlmYWM5
https://www.carlroth.com/medias/SDB-5480-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU1NTV8YXBwbGljYXRpb24vcGRmfGFEaGlMMmcyWXk4NU1UZ3hNekF3TmpJeE16UXlMMU5FUWw4MU5EZ3dYMGRDWDBWT0xuQmtaZ3xjYzc2MzIyYjNjMGYwYjU3YjRkM2Q2MTIxODZkYTI2NWFkZjc4OGUxYmFkNTU1ZTYxNzQwYjY5OTA5ZDk2Y2Jm
https://www.benchchem.com/product/b124853?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_3_4_Benzyloxy_phenyl_aniline.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_3_4_Benzyloxy_phenyl_aniline.pdf
https://www.benchchem.com/product/b124853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Endpoint: The LD50 is estimated based on the observed mortalities.

4.2. Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

Principle: The substance is applied to a small area of skin of an animal and the degree of
irritation is observed and scored.

Test Animals: Albino rabbits are typically used.

Procedure: A small amount of the test substance is applied to a shaved patch of skin and
covered with a gauze patch for a set period (e.g., 4 hours). The skin is then observed for
erythema and edema at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch
removal.

Endpoint: The primary irritation index is calculated based on the scores for erythema and
edema.

4.3. Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

Principle: A single dose of the substance is applied to the eye of an animal to assess the
potential for eye irritation or corrosion.[13][14]

Test Animals: Albino rabbits are typically used.[14]

Procedure: A small amount of the test substance is instilled into the conjunctival sac of one
eye. The eye is observed for corneal opacity, iris lesions, and conjunctival redness and
swelling at 1, 24, 48, and 72 hours after application.[13]

Endpoint: The degree of eye irritation is scored based on the observed effects.

Health and Safety Recommendations

5.1. First Aid Measures

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention.
[10]
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o Skin Contact: Wash thoroughly with soap and plenty of water. Seek medical attention if
irritation occurs.[10]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping
eyelids open. Seek medical attention.[10]

« Ingestion: Do not induce vomiting. Give water to drink. Seek medical attention.[10]
5.2. Handling and Storage

» Handling: Avoid prolonged use and all direct contact with the material. Do not breathe dust or
vapor. Wash thoroughly after handling. Use in a well-ventilated area.[10]

o Storage: Keep container tightly closed. Store in a cool, dry, well-ventilated area.[10] Store in
a dark place under an inert atmosphere.[3]

5.3. Exposure Controls and Personal Protective Equipment (PPE)

Engineering Controls: Use in a well-ventilated area. A fume hood is recommended.[2]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][10]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and protective clothing.[2][10]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.
[2][10]

Fire and Explosion Hazard Data

» Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol-resistant foam.
[10]

e Hazardous Combustion Products: May evolve carbon monoxide, carbon dioxide, and
nitrogen oxides.[10]

o Special Firefighting Procedures: Wear self-contained breathing apparatus and protective
clothing.[10]
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Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[10]
e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[10]

e Hazardous Decomposition Products: May evolve carbon monoxide, carbon dioxide, and
nitrogen oxides under fire conditions.[10]

Visualizations

The following diagrams provide logical workflows for handling and responding to incidents
involving 4-(benzyloxy)aniline.
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Initial Incident

(Chemical Spill or Exposure)
Immediate Response
(Evacuate Immediate Area (Administer First Aid) Alert Supervisor / Safety Officer)

Hazard Assessment

Assess Severity of Spill/Exposure Consult Safety Data Sheet (SDS)

Minor Spill Major Spill / Severe Exposure

Containment & IDecontaminatipn

(Contain Spill (if safe to do so) Contact Emergency Services

Geeontaminate Area and PersonneD
(Dispose of Waste Properly)

Click to download full resolution via product page

Caption: A generalized workflow for responding to a chemical incident.
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Identified Hazards for 4-(Benzyloxy)aniline Required Personal Protective Equipment (PPE)

Harmful if Swallowed General Handling
Skin Irritation Chemically Res_lst_ant Gloves
(e.g., Nitrile)
Serious Eye lIrritation >(Safety Goggles / Face Shiel(D

Respiratory Irritation >Gespirator (if dust/aerosol generateda

0O

Click to download full resolution via product page

Caption: A logical guide for selecting PPE based on identified hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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